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Compound of Interest

Compound Name: 5-Decanol

L  Get Quote

Cat. No.: B1670017

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties of 5-decanol, detailed experimental protocols for its synthesis and analysis, and an
exploration of its applications, particularly within the pharmaceutical and drug development
sectors.

Chemical Structure and Identification

5-Decanol, a secondary alcohol, is characterized by a ten-carbon aliphatic chain with a
hydroxyl group located at the fifth carbon position.

Identifier Value

IUPAC Name decan-5-ol[1][2]

Chemical Formula

C10H220[1][3]

CAS Number 5205-34-5[1][3]

Molecular Weight 158.28 g/mol [2]

SMILES CCcccce(o)cecece

inChl InChI=1S/C10H220/c1-3-5-7-9-10(11)8-6-4-

2/h10-11H,3-9H2,1-2H3[1]
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Chemical Structure of 5-Decanol
Caption: 2D chemical structure of 5-decanol.

Physicochemical Properties

5-Decanol is a colorless to light yellow liquid at room temperature.[4] Its physical and chemical
properties are summarized in the table below.

Property Value Unit
Appearance Colorless to light yellow liquid

Boiling Point 216 (at 760 mmHg) °C
80 (at 5 mmHQg)[3] °C

Melting Point 9[3] °C
Density 0.826 g/cm3
Flash Point 87.1[3] °C
Refractive Index 1.434

Solubilit Moderately soluble in water,
olubili
Y soluble in ethanol and ether.[4]

logP (Octanol/Water Partition
o 3.1178
Coefficient)

Experimental Protocols
Synthesis of 5-Decanol

A common and effective method for the laboratory synthesis of 5-decanol is through the
Grignard reaction, which involves the reaction of an appropriate Grignard reagent with an
aldehyde. An alternative route is the reduction of the corresponding ketone, 5-decanone.

Synthesis of 5-Decanol via Grignard Reaction
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Click to download full resolution via product page
Caption: Workflow for the synthesis of 5-decanol via Grignard reaction.
Experimental Procedure (Grignard Synthesis):

o Preparation of Grignard Reagent: In a flame-dried, three-necked flask equipped with a reflux
condenser, dropping funnel, and nitrogen inlet, place magnesium turnings. Add a solution of
1-bromopentane in anhydrous diethyl ether dropwise to initiate the formation of
pentylmagnesium bromide.

o Reaction with Aldehyde: Cool the Grignard reagent solution in an ice bath. Add a solution of
pentanal in anhydrous diethyl ether dropwise with vigorous stirring.

o Work-up: After the reaction is complete, quench the reaction by the slow addition of a
saturated aqueous solution of ammonium chloride.
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o Extraction and Purification: Extract the aqueous layer with diethyl ether. Combine the organic
layers, wash with brine, and dry over anhydrous sodium sulfate. The crude 5-decanol can
be purified by fractional distillation under reduced pressure or by column chromatography.

Spectroscopic Analysis

The structure of 5-decanol can be confirmed using various spectroscopic techniques.

e Infrared (IR) Spectroscopy: The IR spectrum of 5-decanol will show a characteristic broad
absorption band in the region of 3200-3600 cm~* corresponding to the O-H stretching
vibration of the hydroxyl group. Strong C-H stretching vibrations are observed in the 2850-
3000 cm~1 region.

e Mass Spectrometry (MS): The electron ionization mass spectrum of 5-decanol does not
typically show a strong molecular ion peak (m/z 158). Common fragmentation patterns
include the loss of water and alpha-cleavage, leading to fragment ions at m/z 87 and 59.

» Nuclear Magnetic Resonance (NMR) Spectroscopy:

o 'H NMR: The proton NMR spectrum will show a multiplet for the proton attached to the
carbon bearing the hydroxyl group (CH-OH) around 3.6 ppm. The methyl protons will
appear as a triplet around 0.9 ppm, and the methylene protons will be observed as a
series of multiplets in the region of 1.2-1.6 ppm.

o 183C NMR: The carbon NMR spectrum will show a signal for the carbon attached to the
hydroxyl group (C-OH) around 72 ppm. The carbons of the alkyl chain will resonate in the
range of 14-40 ppm.

Applications in Drug Development

Long-chain alcohols, including 5-decanol, have garnered interest in the pharmaceutical field,
primarily for their role as penetration enhancers in transdermal drug delivery systems.

Mechanism of Action as a Penetration Enhancer

5-Decanol enhances the permeation of drugs through the skin by disrupting the highly
organized lipid structure of the stratum corneum, the outermost layer of the epidermis. This
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disruption increases the fluidity of the lipid bilayers, thereby reducing the barrier function of the
skin and allowing for greater drug penetration.

Mechanism of Skin Penetration Enhancement by 5-Decanol
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()
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Click to download full resolution via product page

Caption: Mechanism of 5-decanol as a skin penetration enhancer.

Experimental Protocol for In Vitro Skin Permeation
Studies

The efficacy of 5-decanol as a penetration enhancer can be evaluated using in vitro skin
permeation studies with Franz diffusion cells.[5][6][7]

Experimental Workflow for In Vitro Skin Permeation Study
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Caption: Workflow for an in vitro skin permeation study.
Experimental Procedure:

o Skin Preparation: Excised skin (e.g., porcine ear skin) is prepared by removing
subcutaneous fat and hair.[6]

o Franz Diffusion Cell Setup: The prepared skin is mounted between the donor and receptor
compartments of the Franz diffusion cell. The receptor compartment is filled with a suitable
buffer solution and maintained at 32°C.[5][7]
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e Dosing: The drug formulation, with or without 5-decanol, is applied to the surface of the skin
in the donor compartment.

o Sampling: At predetermined time intervals, samples are withdrawn from the receptor
compartment and replaced with fresh buffer.[5]

e Analysis: The concentration of the drug in the collected samples is quantified using a
validated analytical method, such as High-Performance Liquid Chromatography (HPLC).

o Data Analysis: The cumulative amount of drug permeated per unit area is plotted against
time to determine the permeation profile and calculate the flux and enhancement ratio.

Other Potential Applications

Beyond its role as a penetration enhancer, 5-decanol and other long-chain alcohols have been
investigated for their antimicrobial properties. Studies have shown that decanol exhibits
antibacterial activity against various bacteria, which may be attributed to its ability to disrupt the
cell membrane. This suggests potential applications in the development of topical antiseptic
formulations.

Safety and Handling

5-Decanol is a flammable liquid and should be handled with appropriate safety precautions in
a well-ventilated area. It may cause skin and eye irritation.[4] Personal protective equipment,
including safety glasses and gloves, should be worn when handling this chemical.

Conclusion

5-Decanol is a secondary alcohol with well-defined chemical and physical properties. Its
synthesis is readily achievable through established organic chemistry reactions. The primary
application of 5-decanol in the field of drug development is as a penetration enhancer for
transdermal drug delivery, a role that is attributed to its ability to fluidize the lipid bilayers of the
stratum corneum. Further research into its antimicrobial properties may unveil additional
therapeutic applications. This guide provides a foundational understanding of 5-decanol for
researchers and professionals engaged in chemical synthesis and pharmaceutical formulation
development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1670017#5-decanol-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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